Cas no 53774-33-7 (1,2-Bis(2-chlorophenyl)ethan-1-ol)

• Product Name: 1,2-Bis(2-chlorophenyl)ethan-1-ol
• CAS No: 53774-33-7
• MF: C₁₄H₁₂Cl₂O
• MW: 267.150482177734
• CID: 1094363
• PubChem ID: 12674152
• Update Time: 2025-04-24

1,2-Bis(2-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(2-chlorophenyl)ethan-1-ol
• 1,2-bis(2-chlorophenyl)ethanol
• AKOS011055570
• DTXSID801269657
• 2-Chloro-I+/--(2-chlorophenyl)benzeneethanol
• 53774-33-7

• Inchi： 1S/C14H12Cl2O/c15-12-7-3-1-5-10(12)9-14(17)11-6-2-4-8-13(11)16/h1-8,14,17H,9H2
• InChI Key： UEVUBLHRXJGLBD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CC1C=CC=CC=1Cl)O

Computed Properties

• Exact Mass: 266.0265204g/mol
• Monoisotopic Mass: 266.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,2-Bis(2-chlorophenyl)ethan-1-ol

1,2-Bis(2-chlorophenyl)ethan-1-ol: A Comprehensive Overview

1,2-Bis(2-chlorophenyl)ethan-1-ol, identified by the CAS number 53774-33-7, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of ethanediol, with two chlorophenyl groups attached to the first and second carbon atoms of the ethanol backbone. The presence of chlorine atoms in the aromatic rings introduces unique chemical properties, making it a valuable compound in numerous fields.

The structure of 1,2-Bis(2-chlorophenyl)ethan-1-ol is characterized by its two chlorophenyl groups, which are meta-substituted on the benzene rings. This substitution pattern influences the compound's reactivity and stability. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as polycarbonates and polyurethanes. The ability of this compound to undergo nucleophilic substitution reactions makes it a versatile building block in organic synthesis.

In terms of physical properties, 1,2-Bis(2-chlorophenyl)ethan-1-ol is typically a crystalline solid at room temperature, with a melting point around 60°C. Its solubility in common organic solvents like dichloromethane and THF is moderate, which facilitates its use in solution-based reactions. The compound's boiling point is relatively high due to the strong intermolecular hydrogen bonding between the hydroxyl group and the aromatic rings.

The synthesis of 1,2-Bis(2-chlorophenyl)ethan-1-ol involves a multi-step process that typically starts with the chlorination of phenol derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and reduce byproduct formation.

The applications of 1,2-Bis(2-chlorophenyl)ethan-1-ol span across various industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential anticancer and antiviral properties. In materials science, it is used to develop high-performance polymers with improved thermal stability and mechanical strength. Additionally, its role as a stabilizer in emulsion-based formulations has been explored in recent studies.

Recent research has also focused on understanding the environmental impact of 1,2-Bis(2-chlorophenyl)ethan-1-ol. Studies indicate that it undergoes biodegradation under specific conditions, though further investigation is required to assess its long-term ecological effects. Regulatory bodies are increasingly emphasizing the need for sustainable practices in the handling and disposal of such compounds to minimize environmental risks.

In conclusion, 1,2-Bis(2-chlorophenyl)ethan-1-ol, with its unique chemical properties and diverse applications, remains a focal point for scientific research and industrial innovation. As new findings emerge regarding its synthesis methods and environmental behavior, this compound is poised to play an even greater role in advancing modern chemistry.